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Abstract

This document provides a detailed application note and protocol for conducting quantitative
lipidomics analysis using the UltimateSPLASH™ ONE internal standard mixture. Lipidomics,
the large-scale study of lipids in biological systems, is crucial for understanding cellular
processes, disease pathogenesis, and for the discovery of novel biomarkers.[1][2] Accurate
guantification of lipid species is a significant challenge due to their structural diversity and wide
dynamic range of concentrations.[3] The use of a comprehensive suite of internal standards is
paramount for achieving reliable and reproducible quantitative data.[4][5] UltimateSPLASH™
ONE, a meticulously characterized solution containing 69 deuterium-labeled lipids across 15
major lipid classes, offers a robust solution for the accurate quantification of a broad spectrum
of lipid species in complex biological matrices.[6][7][8] This guide outlines a complete workflow,
from sample preparation and lipid extraction to liquid chromatography-mass spectrometry (LC-
MS/MS) analysis and data processing, tailored for researchers in academic and industrial
settings, including those in drug development.
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Introduction

Lipids are a diverse group of molecules that play fundamental roles in cellular structure, energy
storage, and signaling pathways.[1][9] Alterations in lipid metabolism are implicated in
numerous diseases, including cardiovascular disease, diabetes, neurodegenerative disorders,
and cancer.[1] Consequently, the ability to accurately measure changes in the lipidome is of
great interest for both basic research and clinical applications.[9]

Mass spectrometry (MS)-based lipidomics has become the primary analytical technique for the
comprehensive analysis of lipids.[1][2] When coupled with liquid chromatography (LC), it allows
for the separation and detection of thousands of individual lipid species.[1] However, inherent
variations in ionization efficiency and matrix effects can significantly impact the accuracy of
quantification.[4] The inclusion of stable isotope-labeled internal standards that closely mimic
the behavior of their endogenous counterparts is the most effective strategy to correct for these
variations.[4][5]

UltimateSPLASH™ ONE is a comprehensive internal standard mixture designed to address the
challenges of quantitative lipidomics. It contains 69 high-purity, deuterium-labeled lipids,
covering 15 different lipid classes, to enable broad lipidome coverage and accurate
quantification across multiple LC-MS platforms.[6][7][8][10] The standards are strategically
designed to appear in spectral regions distinct from naturally occurring lipid species.[7][10]

This application note provides a detailed protocol for a quantitative lipidomics workflow using
UltimateSPLASH™ ONE, with a specific focus on the analysis of human plasma.

UltimateSPLASH™ ONE Composition

UltimateSPLASH™ ONE contains a precisely defined mixture of 69 deuterium-labeled lipid
internal standards, spanning 15 lipid classes. The complete list of components, their
concentrations, and chemical formulas are provided by the manufacturer. The major lipid
classes covered include:

o Cholesteryl Esters (CE)
o Ceramides (Cer)

» Diacylglycerols (DG)
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e Lysophosphatidylcholines (LPC)

e Lysophosphatidylethanolamines (LPE)

e Lysophosphatidylglycerols (LPG)

o Lysophosphatidylinositols (LPI)

e Lysophosphatidylserines (LPS)

e Phosphatidylcholines (PC)

e Phosphatidylethanolamines (PE)

e Phosphatidylglycerols (PG)

» Phosphatidylinositols (PI)

e Phosphatidylserines (PS)

e Sphingomyelins (SM)

Triacylglycerols (TG)
A comprehensive list of individual components is available from the supplier.[11]

Quantitative Lipidomics Workflow

The following diagram illustrates the major steps in the quantitative lipidomics workflow using
UltimateSPLASH™ ONE.

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://www.avantiresearch.com/en-gb/product-category/lipidomics/lipidomix-standards/ultimate-splash-one-individual-components
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sample Preparation

Biological Sample
(e.g., Plasma)

i

Spike with
UltimateSPLASH™ ONE

Lipid Extraction

Liquid-Liquid or
Solid-Phase Extraction

LC-MS/MS Analysis

LC-MS/MS Acquisition
(Positive & Negative lon Modes)

Data Analysis

Peak Picking & Integration

:

Lipid Identification

:

Quantification using
Internal Standards

i

Statistical Analysis

Click to download full resolution via product page

Quantitative lipidomics workflow overview.
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Experimental Protocols
Plasma Sample Preparation and Lipid Extraction

This protocol is adapted from a general method for using SPLASH® products in plasma.[12]
Materials:

e Human plasma (10 pL)

o UltimateSPLASH™ ONE internal standard mixture

o Deionized water

e Methanol (HPLC grade)

e Dichloromethane (HPLC grade)

e 13x100 mm glass screw-capped tubes

» \ortex mixer

e Centrifuge

« Nitrogen evaporator

« Injection solvent (e.g., 1:1 v/v Butanol/Methanol with 5 mM ammonium formate)[13]
Procedure:

e To a 13x100 mm glass tube, add 90 uL of deionized water to 10 uL of plasma. Vortex the
mixture and let it sit on ice for 10 minutes.

e Add 2.0 mL of methanol to the diluted plasma.
o Add 0.9 mL of dichloromethane.

» Vortex the mixture. A single phase should be observed. If two phases are present, add 50 uL
of methanol and vortex again.
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Add an appropriate volume of the UltimateSPLASH™ ONE internal standard mixture. The
exact volume will depend on the concentration of the stock solution and the expected
concentration of endogenous lipids. Vortex the mixture and let it sit at room temperature for
30 minutes.

Induce phase separation by adding 1 mL of water and 0.9 mL of dichloromethane.
Gently invert the tube 10 times. Do not vortex to avoid emulsion formation.
Centrifuge the tube at 1200 rpm for 10 minutes to separate the layers.

Carefully collect the lower organic layer and transfer it to a new clean glass tube.

To the remaining aqueous layer in the original tube, add 2 mL of dichloromethane for a
second extraction.

Mix, centrifuge as before, and collect the lower organic layer, combining it with the first
extract.

Evaporate the pooled solvent under a stream of nitrogen.

Reconstitute the dried lipid extract in a known volume of injection solvent (e.g., 100 pL). The
sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are general LC-MS/MS parameters that can be adapted for a quantitative
lipidomics workflow. Optimization of these parameters for specific instrumentation is
recommended.

Liquid Chromatography (LC) Parameters:
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Parameter Recommended Setting
C18 reversed-phase column (e.g., Waters
Column ACQUITY UPLC CSH C18, 1.7 pm, 2.1 x 100

mm)

Mobile Phase A

Acetonitrile/Water (60:40) with 10 mM

ammonium formate and 0.1% formic acid

Mobile Phase B

Isopropanol/Acetonitrile (90:10) with 10 mM
ammonium formate and 0.1% formic acid

A typical gradient would start at a high
percentage of mobile phase A, ramping up to a

high percentage of mobile phase B to elute

Gradient o ) ) o
lipids of increasing hydrophobicity. A re-
equilibration step at the initial conditions is
required at the end of each run.

Flow Rate 0.2 - 0.4 mL/min

Column Temperature 50 - 60 °C

Injection Volume 1-10pL

Mass Spectrometry (MS) Parameters:
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Parameter Recommended Setting

o Electrospray lonization (ESI), with rapid polarity
lonization Mode o N _
switching between positive and negative modes

Data-Dependent Acquisition (DDA) or Data-
o Independent Acquisition (DIA) are common. For
Acquisition Mode o ) )
targeted quantification, Multiple Reaction

Monitoring (MRM) can be used.

Mass Range m/z 200 - 2000
Capillary Voltage 3-4 kv
Source Temperature 250 - 350 °C

Collision E Stepped collision energies (e.g., 20, 30, 40 eV)
ollision Ener
¥ for fragmentation in DDA or DIA

Data Analysis

o Peak Picking and Alignment: Process the raw LC-MS data using software such as XCMS,
MS-DIAL, or vendor-specific software to detect and align chromatographic peaks across all
samples.

« Lipid Identification: Identify lipids based on accurate mass, retention time, and fragmentation
patterns (MS/MS spectra). Match experimental data against lipid databases like LIPID
MAPS.

o Quantification: Calculate the peak area or height for each identified endogenous lipid and its
corresponding deuterated internal standard from the UltimateSPLASH™ ONE mixture. The
concentration of the endogenous lipid is then calculated using the following formula:

Concentration of Endogenous Lipid = (Peak Area of Endogenous Lipid / Peak Area of
Internal Standard) * Known Concentration of Internal Standard

o Data Normalization: The use of internal standards for each lipid class helps to correct for
variations in extraction efficiency, matrix effects, and instrument response.[5]
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 Statistical Analysis: Perform statistical analysis (e.g., t-tests, ANOVA) to identify statistically
significant differences in lipid concentrations between experimental groups. Multivariate
analysis methods such as Principal Component Analysis (PCA) can be used to visualize
overall trends in the data.

Data Presentation: Example Quantitative Data

The following table provides a template for presenting quantitative lipidomics data obtained
using this workflow.

o Control Treatment
o Lipid Fold
Lipid Class . Group (uM)  Group (pM) p-value
Species Change
(Mean + SD) (Mean * SD)

PC(16:0/18:1
PC 150.2+12.5 225.8 £ 20.1 1.50 <0.01

)

PC(18:0/20:4
PC 456 +5.1 30.1+4.2 0.66 <0.05

)

TG(16:0/18:1/

TG 250.7 £ 30.2 450.1 +55.8 1.80 <0.001
18:2)

CE CE(18:2) 80.3+9.8 75.1+8.5 0.94 >0.05
Cer(d18:1/24.

Cer 0) 5.2+0.8 10515 2.02 <0.01

Visualization of a Relevant Signaling Pathway

Lipidomics is a powerful tool for investigating signaling pathways. The diagram below illustrates
a simplified overview of the sphingolipid metabolism pathway, which is involved in various
cellular processes and is often studied in the context of disease.
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Simplified sphingolipid metabolism pathway.

Conclusion

The quantitative lipidomics workflow detailed in this application note, utilizing the
UltimateSPLASH™ ONE internal standard mixture, provides a robust and reliable method for
the accurate quantification of a wide range of lipid species in biological samples. The use of a
comprehensive set of internal standards is critical for overcoming the inherent challenges of
mass spectrometry-based lipid analysis, ensuring high-quality data for applications in basic
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research, biomarker discovery, and drug development. By following the outlined protocols for
sample preparation, LC-MS/MS analysis, and data processing, researchers can confidently
investigate the complex role of lipids in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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